9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride

• IUPAC Name: 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine;hydrochloride
• InChI: InChI=1S/C10H12FNO.ClH/c11-8-4-1-3-7-9(12)5-2-6-13-10(7)8;/h1,3-4,9H,2,5-6,12H2;1H
• InChI Key: HEWCUDBYSRBHCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C(=CC=C2)F)OC1)N.Cl
• Molecular Formula: C10H13ClFNO
• Molecular Weight: 217.67 g/mol
• CAS RN: 1432682-02-4

Description

“9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” is a chemical compound with the molecular formula C10H13ClFNO. It has a molecular weight of 217.67 g/mol. The IUPAC name for this compound is 9-fluoro-2,3,4,5-tetrahydrobenzo[b]oxepin-5-amine hydrochloride.

Molecular Structure Analysis

The molecular structure of “9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” consists of a benzoxepin ring, which is a seven-membered ring containing an oxygen atom, with a fluorine atom attached at the 9-position and an amine group at the 5-position. The hydrochloride indicates that this compound is a salt, with a chloride ion associated with the molecule.

Physical And Chemical Properties Analysis

“9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” is a powder with a purity of 95%. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Chemical Synthesis and Material Science

Amine-functionalized sorbents, including compounds related to 9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride, have been explored for their efficiency in removing persistent and harmful substances like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water supplies. These compounds offer alternative solutions for PFAS control in municipal water and wastewater treatment, leveraging electrostatic interactions, hydrophobic interactions, and specific sorbent morphology for effective removal (Ateia et al., 2019).

Biomedical Research

In the realm of personalized medicine, fluorinated pyrimidines, which share a common motif with 9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride, have been instrumental. These compounds, particularly 5-Fluorouracil and its derivatives, are pivotal in cancer treatment. The review of fluorine chemistry highlights the precision use of these substances in treating cancer, providing insights into their synthesis, including radioactive and stable isotopes, for studying metabolism and biodistribution. Furthermore, the review delves into the methods for preparing RNA and DNA substituted with fluorinated pyrimidines for biophysical and mechanistic studies, offering new insights into how these compounds perturb nucleic acid structure and dynamics (Gmeiner, 2020).

Environmental Science

The study of total dissolved free primary amines in seawater, including compounds similar to 9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride, outlines critical factors for their determination. This research is pivotal for understanding the environmental presence and impact of such compounds. The optimized procedure and artifact correction for measuring these amines contribute to environmental monitoring and assessment efforts, offering insights into the distribution and fate of amine-containing pollutants in marine environments (Aminot & Kérouel, 2006).

Safety and Hazards

The safety information for “9-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell.